(4-Chloro-2-iodo-6-methylphenyl)methanol

• IUPAC Name: (4-chloro-2-iodo-6-methylphenyl)methanol
• InChI: InChI=1S/C8H8ClIO/c1-5-2-6(9)3-8(10)7(5)4-11/h2-3,11H,4H2,1H3
• InChI Key: VCRNAMJEEYPIHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CO)I)Cl
• Molecular Formula: C8H8ClIO
• Molecular Weight: 282.50 g/mol

Description

(4-Chloro-2-iodo-6-methylphenyl)methanol is a useful research compound. Its molecular formula is C8H8ClIO and its molecular weight is 282.50 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis Methods :

  • (6-Amino-2-chloro-3-fluorophenyl)methanol is synthesized using both traditional methods and palladium-catalyzed iterative C-H halogenation reactions. The latter approach offers advantages like milder conditions, higher yields, better selectivity, and higher chemical diversity (Sun, Sun, & Rao, 2014).

• Crystal Structure Analysis :

  • The crystal structure of bis(3-chlorophenyl)-[5-methyl-1-(4-methylphenyl)-1,2,3-triazol-4-yl]-methanol, a structurally similar compound, has been studied using spectroscopic methods and X-ray diffraction crystallography (Dong & Huo, 2009).

• Chemical Reaction Studies :

  • N-substituted 4-methyl-2-pyrrolidinones, similar in structure, undergo reactions with alkaline methoxide in methanol to form 5-methoxylated 3-pyrrolin-2-ones, which are useful in preparing agrochemicals or medicinal compounds (Ghelfi et al., 2003).

• Methanol Utilization :

  • Methanol, a common solvent, is used effectively in organic synthesis and energy technologies. Its use in reactions involving (4-Chloro-2-iodo-6-methylphenyl)methanol-like compounds could be significant, given its role in synthesizing complex chemical structures and as a clean-burning fuel (Dalena et al., 2018).

• Methanol in Biological Studies :

  • In studies involving biological and synthetic membranes, methanol is used as a solubilizing agent. Its impact on lipid dynamics in such systems, as it might be in reactions involving (4-Chloro-2-iodo-6-methylphenyl)methanol, is notable (Nguyen et al., 2019).

• Catalytic Applications :

  • The catalytic applications of methanol in reactions, including its use in N-methylation of amines, highlight its potential in processes involving (4-Chloro-2-iodo-6-methylphenyl)methanol or similar compounds (Ogata et al., 2018).